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Compound of Interest

Compound Name: Disperse Red 60

Cat. No.: B3428950

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 60, a member of the anthraquinone class of dyes, is a non-ionic dye with low
water solubility.[1][2] It is primarily used for dyeing hydrophobic synthetic fibers, most notably
polyester.[1][2] The successful application of Disperse Red 60 hinges on the meticulous
preparation of a stable aqueous dispersion, known as the dye bath. This document provides a
comprehensive protocol for the preparation of a Disperse Red 60 dye bath suitable for
laboratory-scale experiments, focusing on achieving optimal dye dispersion and consistent
results.

Chemical and Physical Properties of Disperse Red
60

A foundational understanding of the physicochemical properties of Disperse Red 60 is crucial
for its effective application.
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Property Value

C.l. Name Disperse Red 60
C.l. Number 60756

CAS Number 17418-58-5
Molecular Formula C20H13NOa

Molecular Weight

331.32 g/mol [3][4]

Chemical Class

Anthraquinone[4]

Quantitative Data for Dye Bath Preparation

The following table summarizes the key quantitative parameters for the preparation of a

standard Disperse Red 60 dye bath for polyester dyeing.
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Parameter

Recommended
Value/Range

Notes

Disperse Red 60

0.5 - 2.0% (on weight of fabric)

Concentration can be adjusted

based on the desired shade

Concentration
depth.
_ _ Anionic dispersing agents are
Dispersing Agent
) 1-2¢g/L commonly used to prevent dye
Concentration )
agglomeration.[5]
An acidic pH is crucial for the
pH 4.5 - 5.5[5][6][7] stability of the disperse dye
and optimal dyeing.[5][6][7]
Glacial acetic acid is typically
pH Adjusting Agent Acetic Acid (as required) used to lower the pH of the

dye bath.

Liguor Ratio (Material to

Liquor)

1:10 to 1:20[8][9]

The liquor ratio can be
adjusted based on the specific

equipment and fabric.

Initial Temperature

50 - 60°C

The dye bath is typically
prepared at this temperature

before introducing the fabric.

Dyeing Temperature

120 - 130°C (High-

Temperature Method)

High-temperature, high-
pressure conditions are
necessary for the dye to

penetrate the polyester fibers.

[5]

Experimental Protocol

This protocol details the step-by-step procedure for preparing a Disperse Red 60 dye bath and

conducting a high-temperature dyeing of polyester fabric.

Materials:
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o Disperse Red 60 dye powder

e Dispersing agent (e.g., a lignosulfonate or naphthalene sulfonate-based product)
» Glacial acetic acid

» Distilled or deionized water

» Polyester fabric, scoured and ready for dyeing

o Beakers and graduated cylinders

e Stirring rod or magnetic stirrer

e pH meter or pH indicator strips

o High-temperature, high-pressure laboratory dyeing apparatus
Safety Precautions:

o Always work in a well-ventilated area or under a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[10]

o Consult the Safety Data Sheet (SDS) for Disperse Red 60 and all other chemicals before
use.[10][11][12]

» Avoid inhalation of dye powder.[10] In case of skin contact, wash thoroughly with soap and
water.[10]

Procedure:

o Calculate Required Quantities: Based on the weight of the polyester fabric to be dyed and
the desired shade depth, calculate the required amount of Disperse Red 60, dispersing
agent, and the total volume of the dye bath according to the chosen liquor ratio.

o Prepare a Stock Dispersion:
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o In a separate beaker, create a paste of the weighed Disperse Red 60 powder with a small
amount of the dispersing agent and a little cold water.

o Gradually add hot water (around 40-50°C) to the paste while stirring continuously to form a
smooth, lump-free dispersion.

e Prepare the Dye Bath:
o Fill the main dyeing vessel with the calculated volume of distilled or deionized water.
o Begin heating the water to 50-60°C while stirring.

o Add the calculated amount of dispersing agent to the dye bath and stir until dissolved.

Add the Dye Dispersion:

o Slowly pour the prepared Disperse Red 60 stock dispersion into the main dye bath while
stirring vigorously to ensure even distribution.

Adjust the pH:
o Measure the pH of the dye bath using a calibrated pH meter or pH indicator strips.

o Carefully add glacial acetic acid dropwise to the dye bath until the pH is within the target
range of 4.5 - 5.5.[5][6][7]

Introduce the Fabric:

o Introduce the scoured and wetted polyester fabric into the dye bath.

o Ensure the fabric is fully submerged and can move freely within the dye bath.

Dyeing Cycle (High-Temperature Method):
o Seal the high-temperature dyeing apparatus.

o Raise the temperature of the dye bath to 120-130°C at a rate of 1-2°C per minute.
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o Maintain the dyeing temperature for 30-60 minutes, depending on the desired shade
intensity.

o After the dyeing time is complete, cool the dye bath down to 70-80°C.
o Post-Dyeing Treatment:
o Remove the dyed fabric from the dye bath.
o Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

o Areduction clearing process may be necessary to remove unfixed surface dye and
improve wash fastness. This typically involves treating the fabric in a bath containing
sodium hydrosulfite and sodium hydroxide.

o Finally, rinse the fabric again and allow it to dry.

Visualization of the Experimental Workflow

The following diagram illustrates the logical flow of the protocol for preparing a Disperse Red
60 dye bath.
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Caption: Workflow for the preparation of a Disperse Red 60 dye bath.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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